Cas no 791719-67-0 (1-(2,3,6-Trimethylphenoxy)propan-2-amine)

• Product Name: 1-(2,3,6-Trimethylphenoxy)propan-2-amine
• CAS No: 791719-67-0
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 555680
• Update Time: 2023-08-02

1-(2,3,6-Trimethylphenoxy)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Propanamine,1-(2,3,6-trimethylphenoxy)-
• 2-Propanamine,1-(2,3,6-trimethylphenoxy)-(9CI)
• 1-(2,3,6-Trimethylphenoxy)propan-2-amine

• Inchi： 1S/C12H19NO/c1-8-5-6-9(2)12(11(8)4)14-7-10(3)13/h5-6,10H,7,13H2,1-4H3
• InChI Key： DYLZAPYZYAAGIO-UHFFFAOYSA-N
• SMILES： O(CC(C)N)C1C(C)=CC=C(C)C=1C

Computed Properties

• Exact Mass: 193.147
• Monoisotopic Mass: 193.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2